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Compound of Interest

2-METHYL-5-NITROPYRIDIN-3-
Compound Name:
oL
CAS No.: 36625-58-8
Cat. No.: B1397746
- 7

A Note on Chemical Identity: The compound "2-METHYL-5-NITROPYRIDIN-3-OL" is not
uniquely identified in major chemical databases. However, this nomenclature likely refers to a
tautomeric form of the well-documented and commercially available compound 2-Hydroxy-5-
methyl-3-nitropyridine (CAS: 7464-14-4). Hydroxypyridines, particularly those with hydroxyl
groups at positions 2 or 4, exist in equilibrium with their pyridone tautomers.[1][2][3] In the case
of 2-hydroxypyridines, the equilibrium often favors the pyridone form.[1][2] This guide will
therefore focus on the properties and protocols associated with 2-Hydroxy-5-methyl-3-
nitropyridine (CAS: 7464-14-4), also known by its IUPAC name, 5-methyl-3-nitro-1H-pyridin-2-
one.[4]

Molecular Identity and Physicochemical Properties

2-Hydroxy-5-methyl-3-nitropyridine is a substituted pyridine derivative that serves as a valuable
intermediate in synthetic chemistry.[5] The presence of hydroxyl, methyl, and nitro groups on
the pyridine ring imparts a unique combination of reactivity and physical properties, making it a
versatile building block for more complex molecules in pharmaceutical and agrochemical
research.[5][6]

Chemical Structure and Tautomerism

The structure of this compound is subject to keto-enol tautomerism, a fundamental concept in
heterocyclic chemistry.[7] It exists as an equilibrium between the hydroxy (enol) form and the
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pyridone (keto) form. The position of this equilibrium can be influenced by the solvent, with

polar solvents generally favoring the pyridone tautomer.[1][2]

Caption: Tautomeric equilibrium of the title compound.

Core Physicochemical Data

The following table summarizes the key physical and chemical properties of 2-Hydroxy-5-

methyl-3-nitropyridine.

Property Value Source(s)
CAS Number 7464-14-4 [4]18]
Molecular Formula CeHeN20s3 [41[8]
Molecular Weight 154.12 g/mol [41[8]
White to yellow powder or
Appearance [5]
crystal
Melting Point 179 °C (decomposes) [8]
Soluble in Dimethylformamide
Solubility (DMF). Limited solubility in [5]
water.
5-methyl-3-nitro-1H-pyridin-2-
IUPAC Name [4]
one
5-Methyl-3-nitro-2-pyridinol, 5-
Synonyms Methyl-3-nitro-2(1H)-pyridone, [4]

6-Hydroxy-5-nitro-3-picoline

Synthesis and Chemical Reactivity

The strategic placement of the nitro group (an electron-withdrawing group) and the methyl

group (an electron-donating group) significantly influences the reactivity of the pyridine ring.

This compound is often used as a precursor for further functionalization.
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Recommended Synthesis Protocol

A common and effective method for synthesizing 2-Hydroxy-5-methyl-3-nitropyridine involves
the nitration of 2-amino-5-methylpyridine, followed by hydrolysis of the resulting intermediate.[9]

Protocol:

e Dissolution: In a round-bottomed flask, dissolve 25 g of 2-amino-5-methylpyridine in 50 cm3
of concentrated sulfuric acid.

 Nitration: Prepare a nitrating mixture of 40 cm? concentrated nitric acid and 40 cm3
concentrated sulfuric acid. Add this mixture dropwise to the flask, maintaining the reaction
temperature at 130°C. Foaming will occur.

e Quenching: After the addition is complete, pour the hot, colored solution onto 300 g of ice.

o Neutralization & Precipitation: Adjust the pH of the solution to approximately 3-4 by the
careful addition of aqueous ammonia.

« |solation: Allow the mixture to stand in a refrigerator to facilitate complete precipitation.
Collect the precipitate by filtration, wash thoroughly with cold water, and dry.

 Purification (Optional): The crude product can be recrystallized from hot water to yield the
purified compound.[9]
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Caption: Workflow for the synthesis of 2-Hydroxy-5-methyl-3-nitropyridine.

Key Chemical Reactions

A primary application of this molecule is as a scaffold for further synthetic modifications. A
notable reaction is its conversion to a chlorinated intermediate, which is a versatile precursor

for nucleophilic substitution reactions.
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e Chlorination: 2-Hydroxy-5-methyl-3-nitropyridine can be chlorinated using reagents like
thionyl chloride (SOCI2) or phosphorus oxychloride (POCIs) to produce 2-chloro-5-methyl-3-
nitropyridine.[8] This chloro-derivative is highly valuable as the chlorine atom at the 2-
position is a good leaving group, readily displaced by various nucleophiles (e.g., amines,
alcohols, thiols) to build more complex molecular architectures.[10]

Applications in Research and Drug Development

The utility of 2-Hydroxy-5-methyl-3-nitropyridine is primarily as a chemical intermediate. Its
derivatives are explored for various biological activities.

o Pharmaceutical Synthesis: It is used in the preparation of proteasome inhibitors containing
the 5-methylpyridin-2(1H)-one moiety.[8] The pyridine core is a "privileged structure” in
medicinal chemistry, frequently appearing in FDA-approved drugs.[10] The methyl group can
also play a crucial role in modulating a molecule's physicochemical properties and metabolic
stability, which is a key consideration in drug design.[11]

o Agrochemicals: Substituted nitropyridines are precursors in the synthesis of novel
insecticides and fungicides.[10][12] The reactivity of this compound allows for the systematic
modification of its structure to optimize for target-specific activity and environmental safety.

o Materials Science: The compound and its derivatives may be used in the synthesis of
functional materials, where the nitro and hydroxy groups can be modified to tune optical or
electronic properties.[13]

Safety, Handling, and Storage

As a nitro-containing aromatic compound, 2-Hydroxy-5-methyl-3-nitropyridine requires careful
handling to minimize risk to laboratory personnel.

Hazard Identification

The compound is classified with the following hazards according to the Globally Harmonized
System (GHS):[4]

e H315: Causes skin irritation.[4]

e H319: Causes serious eye irritation.[4]
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e H335: May cause respiratory irritation.[4]

Recommended Handling and Personal Protective
Equipment (PPE)

A systematic approach to handling is essential to ensure laboratory safety.

Before Handling

Wear appropriate PPE:

- Nitrile gloves Work in a well-ventilated area
- Safety glasses/goggles or chemical fume hood
- Lab coat

/

Handling the Compound}

Avoid contact W'th. skin, eyes, Avoid breathing dust Storage
and clothing

Click to download full resolution via product page
Caption: Safe handling workflow for 2-Hydroxy-5-methyl-3-nitropyridine.

Storage and Stability

The compound is stable under normal laboratory conditions.[14] It should be stored in a cool,
dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and
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strong bases.[15] Keep the container tightly sealed when not in use.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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